Cas no 869947-43-3 (2-(3-Acetyl-1H-indol-1-yl)propanoic acid)

• Product Name: 2-(3-Acetyl-1H-indol-1-yl)propanoic acid
• CAS No: 869947-43-3
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD07394059
• CID: 992127
• PubChem ID: 6490662
• Update Time: 2025-06-10

2-(3-Acetyl-1H-indol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Acetyl-1H-indol-1-yl)propanoic acid
• 2-(3-acetylindol-1-yl)propanoic acid
• 869947-43-3
• DTXSID50424611
• AKOS000113698
• 2-(3-Acetyl-1H-indol-1-yl)propanoic acid, AldrichCPR
• CHEMBRDG-BB 9005145
• SCHEMBL2563266
• MFCD07394059
• VS-08148
• AKOS022060454
• STL308459
• BBL025917

• MDL： MFCD07394059
• Inchi： 1S/C13H13NO3/c1-8(13(16)17)14-7-11(9(2)15)10-5-3-4-6-12(10)14/h3-8H,1-2H3,(H,16,17)
• InChI Key： UTUHECCDUKQQNB-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C=C(C(C)=O)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 231.09000
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.30000
• LogP: 2.48950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 2-(3-Acetyl-1H-indol-1-yl)propanoic acid

2-(3-Acetyl-1H-indol-1-yl)propanoic acid (CAS No. 869947-43-3): A Comprehensive Overview

2-(3-Acetyl-1H-indol-1-yl)propanoic acid, identified by the CAS registry number 869947-43-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its indole ring structure and acetyl substituent, has garnered attention due to its potential applications in drug discovery and chemical synthesis. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural properties and functional versatility.

The indole moiety, a hallmark of this compound, is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. The presence of the acetyl group at the 3-position of the indole ring introduces additional electronic and steric effects, which can influence the compound's reactivity and biological activity. Researchers have explored the synthesis of 2-(3-Acetyl-1H-indol-1-yl)propanoic acid through various routes, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. These methods have been optimized to enhance yield and purity, making the compound more accessible for further studies.

Recent studies have highlighted the potential of 2-(3-Acetyl-1H-indol-1-yl)propanoic acid as a precursor in the development of bioactive molecules. Its ability to undergo further functionalization, such as esterification or amidation, has opened avenues for exploring its role in medicinal chemistry. For instance, derivatives of this compound have been investigated for their anti-inflammatory, antioxidant, and anticancer properties. These findings underscore its importance as a building block in drug design.

In terms of biological activity, 2-(3-Acetyl-1H-indol-1-yl)propanoic acid has shown promising results in preclinical models. Studies conducted using cell lines have demonstrated its ability to modulate key signaling pathways involved in inflammation and oxidative stress. Additionally, computational docking studies have revealed potential interactions with therapeutic targets, such as protein kinases and transcription factors, further supporting its relevance in pharmacological research.

The synthesis and characterization of 2-(3-Acetyl-1H-indol-1-yl)propanoic acid have been documented in several peer-reviewed journals, showcasing its stability under various reaction conditions and its compatibility with diverse functional groups. Its structural integrity has been confirmed through spectroscopic techniques such as NMR and mass spectrometry, ensuring its reliability as a reference compound in research settings.

Looking ahead, the continued exploration of 2-(3-Acetyl-1H-indol-1-yli(propanoic acid) is expected to yield further insights into its therapeutic potential. Collaborative efforts between chemists and biologists are paving the way for innovative applications in personalized medicine and targeted therapies. As research progresses, this compound stands poised to make significant contributions to the advancement of chemical science and medical innovation.